Cas no 915922-03-1 (2-(2-methoxyphenyl)ethanimidamide)

2-(2-Methoxyphenyl)ethanimidamide is a synthetic organic compound featuring a methoxyphenyl group attached to an ethanimidamide backbone. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and agrochemical synthesis. The methoxy substituent enhances electron density, influencing its binding affinity in coordination chemistry or as a precursor in heterocyclic formation. Its amidine functionality offers versatility in nucleophilic reactions, enabling modifications for targeted molecular frameworks. The compound's stability under standard conditions ensures consistent performance in multi-step syntheses. Suitable for research-scale applications, it serves as a building block for developing bioactive molecules, particularly in medicinal chemistry where tailored analogs are explored.
2-(2-methoxyphenyl)ethanimidamide structure
915922-03-1 structure
Product Name:2-(2-methoxyphenyl)ethanimidamide
CAS No:915922-03-1
MF:C9H12N2O
MW:164.204381942749
CID:1086414
PubChem ID:40505265
Update Time:2025-05-27

2-(2-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxyphenyl)acetimidamide
    • 2-(2-methoxyphenyl)ethanimidamide(SALTDATA: HCl)
    • 2-(2-methoxyphenyl)ethanimidamide
    • AKOS009112434
    • 915922-03-1
    • EN300-1260475
    • 2-(2-Methoxyphenyl)ethanimidamide, AldrichCPR
    • SCHEMBL12568942
    • MDL: MFCD06761711
    • Inchi: 1S/C9H12N2O/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3,(H3,10,11)
    • InChI Key: RMABASQGRHLSLW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1CC(=N)N

Computed Properties

  • Exact Mass: 164.095
  • Monoisotopic Mass: 164.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.1A^2

2-(2-methoxyphenyl)ethanimidamide Pricemore >>

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